Diethyl (4-Pentenyl)propylmalonate
Description
Diethyl (4-Pentenyl)propylmalonate is a chemical compound with the molecular formula C15H26O4 . It is an intermediate in the synthesis of 6-Hydroxy Monopropylheptylphthalate , which is a phthalate metabolite originating from a DPHP used in plasticizers to improve chemical and physical properties .
Molecular Structure Analysis
The molecular structure of Diethyl (4-Pentenyl)propylmalonate consists of 15 carbon atoms, 26 hydrogen atoms, and 4 oxygen atoms . The molecular weight is 270.36 .Physical And Chemical Properties Analysis
Diethyl (4-Pentenyl)propylmalonate is a pale-yellow oil . It is soluble in dichloromethane and methanol .Safety And Hazards
Diethyl propylmalonate is classified as a combustible liquid . It’s recommended to keep it away from heat, sparks, open flames, and hot surfaces . In case of fire, use CO2, dry chemical, or foam for extinction . It’s also advised to wear protective gloves, clothing, eye protection, and face protection when handling this chemical .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Diethyl (4-Pentenyl)propylmalonate involves the reaction of ethyl acetoacetate with 4-penten-1-ol in the presence of a base to form the intermediate, Diethyl (4-Pentenyl)acetoacetate. This intermediate is then reacted with propyl bromide in the presence of a base to form the final product, Diethyl (4-Pentenyl)propylmalonate.", "Starting Materials": [ "Ethyl acetoacetate", "4-penten-1-ol", "Propyl bromide", "Base (such as sodium hydroxide or potassium carbonate)", "Solvent (such as ethanol or acetone)" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 4-penten-1-ol in the presence of a base and a solvent to form Diethyl (4-Pentenyl)acetoacetate.", "Step 2: Diethyl (4-Pentenyl)acetoacetate is reacted with propyl bromide in the presence of a base and a solvent to form Diethyl (4-Pentenyl)propylmalonate.", "Overall reaction: Ethyl acetoacetate + 4-penten-1-ol + Propyl bromide + Base → Diethyl (4-Pentenyl)propylmalonate + Byproducts" ] } | |
CAS RN |
157500-89-5 |
Product Name |
Diethyl (4-Pentenyl)propylmalonate |
Molecular Formula |
C₁₅H₂₆O₄ |
Molecular Weight |
270.36 |
synonyms |
4-Pentenylpropyl-propanedioic Acid Diethyl Ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
